Cas no 2228094-46-8 (tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methyl-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methyl-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2228094-46-8
• MF: C₁₇H₃₂N₂O₃
• MW: 312.447585105896
• CID: 6220967
• PubChem ID: 165678715
• Update Time: 2025-10-30

tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methyl-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methyl-5,5-dimethylpiperidine-1-carboxylate
• EN300-1893263
• tert-butyl 2-[(3-hydroxypyrrolidin-3-yl)methyl]-5,5-dimethylpiperidine-1-carboxylate
• 2228094-46-8

• Inchi： 1S/C17H32N2O3/c1-15(2,3)22-14(20)19-12-16(4,5)7-6-13(19)10-17(21)8-9-18-11-17/h13,18,21H,6-12H2,1-5H3
• InChI Key： KVBLJVLAVIJIRH-UHFFFAOYSA-N
• SMILES： OC1(CNCC1)CC1CCC(C)(C)CN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 312.24129289g/mol
• Monoisotopic Mass: 312.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methyl-5,5-dimethylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methyl-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228094-46-8)

The compound tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methyl-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228094-46-8) is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a pyrrolidine ring with a hydroxyl group and a piperidine core with tert-butyl protection, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly focusing on such N-heterocyclic compounds due to their bioactivity and versatility in medicinal chemistry.

In recent years, the demand for tert-butyl-protected amines and hydroxypyrrolidine derivatives has surged, driven by their applications in synthesizing kinase inhibitors, protease inhibitors, and other targeted therapies. The presence of both hydrophilic (hydroxyl) and hydrophobic (tert-butyl) moieties in this compound enhances its solubility profile, a critical factor in drug formulation. This aligns with the growing trend of optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties in modern drug design.

From a synthetic perspective, CAS No. 2228094-46-8 exemplifies the strategic use of carbamate protecting groups, which are pivotal in multi-step organic synthesis. The tert-butyloxycarbonyl (Boc) group in this compound ensures selective reactivity, a feature highly sought after in peptide coupling and fragment-based drug discovery. Laboratories specializing in high-throughput screening often prioritize such building blocks for their combinatorial chemistry libraries.

The structural complexity of tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methyl-5,5-dimethylpiperidine-1-carboxylate also positions it as a candidate for chiral synthesis. With the pharmaceutical industry's emphasis on enantiopure drugs (e.g., for CNS disorders), this compound's stereogenic centers offer opportunities for asymmetric catalysis. Recent publications highlight similar scaffolds in the development of neuroprotective agents and GPCR modulators, addressing prevalent search queries about "novel neuroactive compounds" and "GPCR-targeted therapeutics."

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography—topics frequently searched by synthetic chemists. Its stability under physiological pH conditions makes it suitable for prodrug development, another trending area in pharmaceutical research. Furthermore, the 5,5-dimethylpiperidine moiety contributes to conformational rigidity, a desirable trait for optimizing ligand-receptor interactions in drug candidates.

Environmental and regulatory considerations are increasingly shaping compound selection in research. tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methyl-5,5-dimethylpiperidine-1-carboxylate complies with green chemistry principles due to its minimal toxicity profile and biodegradability potential—factors aligning with searches for "sustainable pharmaceutical intermediates." Its synthetic pathways often employ atom-economical reactions, reducing waste generation compared to traditional methods.

In conclusion, CAS No. 2228094-46-8 represents a convergence of structural ingenuity and practical utility, addressing key industry needs from drug discovery to process chemistry. As AI-driven molecular design gains traction, compounds like this will remain pivotal in bridging computational predictions with tangible synthetic outcomes, answering frequent queries about "AI in chemical synthesis." Its multifaceted applications ensure continued relevance in both academic and industrial settings.